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Compound of Interest

Compound Name: 2-Butenoyl coenzyme A (lithium)

Cat. No.: B12413389

Introduction & Mechanistic Rationale
Lysine crotonylation (Kcr) is a highly conserved, robust epigenetic modification that directly couples cellular metabolism to gene expression. Unlike ac

unsaturated acyl group, which structurally alters chromatin dynamics and recruits distinct epigenetic "readers" (such as YEATS domain proteins) to ac

(KAT3B) possesses intrinsic histone crotonyltransferase (HCT) activity, predominantly targeting histone H3 at lysine 18 (H3K18)[1].

In vitro cell-free assays are indispensable for uncoupling the direct enzymatic activity of p300 from complex intracellular metabolic networks. Utilizing 

donor for these assays, enabling researchers to precisely map crotonylation kinetics and its downstream impact on transcriptional stimulation[3].
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Mechanistic pathway of p300-catalyzed histone crotonylation using Crotonyl-CoA.

Experimental Design & Causality
To ensure a self-validating and highly reproducible assay, the experimental conditions must be carefully optimized. As a Senior Application Scientist, I

biochemical principles:

Acyl Donor Selection (Lithium Salt): The lithium salt of Crotonyl-CoA is preferred over free acid or sodium forms due to its superior aqueous stability

ensures that the active crotonyl-CoA pool remains stoichiometrically constant during extended in vitro incubations, preventing artifactual signal deg

Substrate Selection (Full-Length Histones): Full-length recombinant histone H3.1 or reconstituted histone octamers are strictly recommended over 

disordered, p300 relies on the structural context of the nucleosome or full-length protein to accurately position its catalytic pocket and prevent non-s

Temperature Control (30°C): The enzymatic reaction is maintained at 30°C rather than the standard 37°C[5]. Recombinant p300 is susceptible to ra

temperatures, which can prematurely truncate its catalytic half-life and skew kinetic data[4].
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Quantitative Data: Acetylation vs. Crotonylation
While p300 is a robust acetyltransferase, its catalytic efficiency decreases with increasing acyl-CoA chain length[4]. However, the functional output of 

the comparative dynamics of p300-catalyzed modifications.

Parameter Histone Acetylation (Kac) Histone 

Acyl Donor Acetyl-CoA Crotonyl-C

p300 Catalytic Efficiency High (Baseline) Moderate

Dominant Histone Target H3K14, H3K18, H3K27 H3K18[1]

Transcriptional Stimulation Baseline Activation 1.66-fold 

Cellular Regulation Acetyl-CoA metabolism ACSS2-d

Materials and Reagents
Reagent Function Recomm

Crotonyl-CoA Lithium Salt Acyl donor 5 mM Sto

Recombinant p300 (Catalytic Domain) Histone Crotonyltransferase 0.5 µg pe

Recombinant Histone H3.1 Protein Substrate 2.0 µg pe

Histone Acylation Buffer (5X) Reaction Environment 250 mM T

Nuclease-Free Water Volume adjustment Up to 20 µ

Anti-H3K18cr Antibody Detection 1:1000 di

Step-by-Step Methodology
1. Reagent Prep

Dilute Crotonyl-CoA
2. Reaction Assembly
p300 + H3.1 + Buffer

3. Incubation
30°C for 2 Hours

4. Termination
65°C for 5 Min
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Step-by-step experimental workflow for in vitro histone crotonylation.

Phase 1: Reagent Preparation
Thaw Reagents: Defrost the 5X Histone Acylation Buffer, recombinant p300, and recombinant Histone H3.1 on ice[5].

Prepare Acyl Donor: Reconstitute Crotonyl-CoA lithium salt in nuclease-free water to create a 5 mM stock. Aliquot and store at -80°C to prevent rep

Working Dilution: Immediately prior to the assay, dilute the 5 mM Crotonyl-CoA stock solution 1:50 in 1X histone acylation buffer to create a 100 µM

Phase 2: Reaction Assembly
Setup: In a sterile 0.2 mL PCR tube kept on ice, assemble the reaction mixture. Add reagents in the following order to prevent premature enzyme d

Nuclease-Free Water (to reach 20 µL final volume)

4 µL of 5X Histone Acylation Buffer

2.0 µg Recombinant Histone H3.1

0.5 µg Recombinant p300 catalytic domain
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2 µL of 100 µM Crotonyl-CoA working solution (Initiator)

Mixing: Mix gently by pipetting up and down 5 times. Do not vortex, as shear forces can denature the p300 catalytic domain.

Phase 3: Incubation & Termination
Thermal Catalysis: Transfer the PCR tubes to a calibrated thermocycler. Incubate the reaction at 30°C for exactly 2 hours[5].

Enzyme Inactivation: To terminate the crotonyltransferase activity without degrading the protein substrate, immediately shift the thermocycler tempe

Storage: Place the tubes back on ice. The in vitro crotonylated histones can now be used immediately for downstream decrotonylation assays or st

Phase 4: Downstream Analysis
SDS-PAGE & Western Blotting: Resolve the reaction products (typically 5-10 µL per lane) on a 15% SDS-PAGE gel.

Detection: Transfer to a PVDF membrane and probe with a highly specific anti-H3K18cr primary antibody (1:1000 dilution) overnight at 4°C. Use an

integrity[1][5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive

progress in science and industry.

Contact

Address: 3281 E Guasti R

Ontario, CA 91761, Unite

Phone: (601) 213-4426

Email: info@benchchem.
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